4-(1H-pyrazol-1-yl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine

• IUPAC Name: 4-[4-(6-pyrazol-1-ylpyrimidin-4-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C17H17N9/c1-3-21-26(6-1)16-12-15(19-13-20-16)23-8-10-24(11-9-23)17-14-2-4-22-25(14)7-5-18-17/h1-7,12-13H,8-11H2
• InChI Key: GVNBTNZCFPAOGZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC(=C2)N3C=CC=N3)C4=NC=CN5C4=CC=N5
• Molecular Formula: C17H17N9
• Molecular Weight: 347.4 g/mol
• CAS No.: 2640898-01-5

Description

4-(1H-pyrazol-1-yl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine (4-Pyrazolyl-6-piperazinylpyrimidine or 4-PZP) is a novel pyrimidine-based heterocyclic compound with potential applications in cancer therapy. It is a member of the pyrazolopyrimidine family of compounds, which are known for their ability to induce apoptosis and inhibit cell proliferation. 4-PZP has been studied for its potential as an anticancer agent, as well as its ability to modulate the activity of several enzymes and signal transduction pathways.

Mechanism of Action

4-PZP has been shown to act on several different pathways in order to induce apoptosis and inhibit cell proliferation. It has been shown to induce the expression of pro-apoptotic proteins such as Bax and caspase-3, as well as inhibit the expression of anti-apoptotic proteins such as Bcl-2. Additionally, 4-PZP has been shown to inhibit the activity of signal transduction pathways such as the PI3K/Akt/mTOR pathway and the MAPK pathway.
Biochemical and Physiological Effects
4-PZP has been shown to induce apoptosis and inhibit cell proliferation in a variety of cancer cell lines, including breast, colon, and prostate cancer. Additionally, 4-PZP has been shown to modulate the activity of several enzymes and signal transduction pathways involved in cancer cell death. In vitro studies have also shown that 4-PZP has the potential to inhibit the growth of certain bacteria, as well as reduce inflammation and oxidative stress in cells.

Advantages and Limitations for Lab Experiments

The advantages of using 4-PZP in laboratory experiments include its low toxicity, its ability to induce apoptosis and inhibit cell proliferation, and its ability to modulate the activity of several enzymes and signal transduction pathways. However, there are a few limitations to using 4-PZP in laboratory experiments. For example, the synthesis of 4-PZP is relatively complex and time-consuming, and there is still a lack of understanding of its exact mechanism of action.

Future Directions

There are several potential future directions for research on 4-PZP. For example, further research could be conducted to better understand the exact mechanism of action of 4-PZP, as well as its potential to inhibit the growth of certain bacteria. Additionally, further research could be conducted to explore the potential of 4-PZP as a therapeutic agent for different types of cancer, as well as its potential to reduce inflammation and oxidative stress. Finally, research could be conducted to explore the potential of 4-PZP to modulate the activity of other enzymes and signal transduction pathways.

Synthesis Methods

4-PZP has been synthesized using a two-step reaction involving the condensation of 4-hydrazinopyrimidine and 4-aminopiperazine. In the first step, 4-hydrazinopyrimidine is reacted with 4-aminopiperazine in the presence of an acid catalyst to form 4-pyrazolyl-6-piperazinylpyrimidine. In the second step, the 4-pyrazolyl-6-piperazinylpyrimidine is reacted with a base in order to form the desired 4-PZP.

Scientific Research Applications

4-PZP has been studied for its potential as an anticancer agent. It has been shown to induce apoptosis and inhibit cell proliferation in a variety of cancer cell lines, including breast, colon, and prostate cancer. Additionally, 4-PZP has been shown to modulate the activity of several enzymes and signal transduction pathways involved in cancer cell death.